Cas no 317326-04-8 (7-benzyl-8-{(4-fluorophenyl)methylsulfanyl}-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 7-benzyl-8-{(4-fluorophenyl)methylsulfanyl}-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 317326-04-8
• MF: C₂₁H₁₉FN₄O₂S
• MW: 410.464566469193
• CID: 6479368
• Update Time: 2025-06-11

7-benzyl-8-{(4-fluorophenyl)methylsulfanyl}-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 7-benzyl-8-{(4-fluorophenyl)methylsulfanyl}-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• 7-benzyl-8-((4-fluorobenzyl)thio)-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione
• 1H-Purine-2,6-dione, 8-[[(4-fluorophenyl)methyl]thio]-3,7-dihydro-1,3-dimethyl-7-(phenylmethyl)-

• Inchi： 1S/C21H19FN4O2S/c1-24-18-17(19(27)25(2)21(24)28)26(12-14-6-4-3-5-7-14)20(23-18)29-13-15-8-10-16(22)11-9-15/h3-11H,12-13H2,1-2H3
• InChI Key： IPLRDHOSTLODLG-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2)C2=C(N(C)C(=O)N(C)C2=O)N=C1SCC1=CC=C(F)C=C1

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• Boiling Point: 626.3±65.0 °C(Predicted)
• pka: -1.59±0.70(Predicted)

Additional information on 7-benzyl-8-{(4-fluorophenyl)methylsulfanyl}-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione

7-Benzyl-8-{(4-fluorophenyl)methylsulfanyl}-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione: A Comprehensive Overview

The compound with CAS No. 317326-04-8, known as 7-benzyl-8-{(4-fluorophenyl)methylsulfanyl}-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound belongs to the purine dione class of heterocyclic compounds, which are widely studied for their diverse biological activities and applications in drug discovery.

The purine dione framework is a fundamental structure in many bioactive molecules. The presence of the benzyl group at position 7 and the (4-fluorophenyl)methylsulfanyl substituent at position 8 introduces unique electronic and steric properties to the molecule. These substituents not only enhance the compound's stability but also contribute to its potential as a modulator of various cellular pathways. Recent studies have highlighted the importance of such substituted purine derivatives in targeting key enzymes and receptors involved in diseases such as cancer and neurodegenerative disorders.

One of the most intriguing aspects of this compound is its dimethyl substitution at positions 1 and 3. This modification significantly influences the molecule's solubility and bioavailability, making it an attractive candidate for drug delivery systems. Moreover, the tetrahydro structure at positions 2 and 7 introduces a degree of saturation that can enhance the compound's pharmacokinetic profile.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a combination of coupling reactions and catalytic processes. Researchers have employed cross-coupling reactions, such as the Suzuki-Miyaura reaction, to install the benzyl group at position 7. Similarly, the introduction of the (4-fluorophenyl)methylsulfanyl group has been achieved through thiolation reactions under mild conditions. These methods not only improve yield but also ensure high purity levels required for biological testing.

The biological activity of 7-benzyl-8-{(4-fluorophenyl)methylsulfanyl}-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione has been extensively studied in vitro and in vivo models. Preclinical data indicate that this compound exhibits potent inhibitory activity against several kinases implicated in oncogenic signaling pathways. For instance, it has shown remarkable efficacy in inhibiting PI3K/AKT/mTOR pathway, which is frequently dysregulated in various cancers.

In addition to its enzymatic activity, this compound has demonstrated excellent selectivity towards cancer cells over normal cells. This selectivity is attributed to its ability to modulate oxidative stress pathways selectively in malignant cells. Recent studies have also explored its potential as a radiosensitizer in combination with conventional chemotherapy regimens.

The development of this compound has been further supported by advanced computational modeling techniques. Molecular docking studies have revealed that the benzyl and methylsulfanyl groups play a critical role in stabilizing interactions within the active site of target enzymes. Furthermore, quantum mechanical calculations have provided insights into the electronic transitions responsible for its photostability.

From an industrial perspective, the synthesis of this compound on a larger scale requires careful optimization of reaction conditions to ensure scalability and cost-effectiveness. The use of environmentally friendly solvents and catalysts has become a priority in modern pharmaceutical manufacturing. Researchers are actively exploring green chemistry approaches to minimize waste generation during synthesis.

In conclusion, 7-benzyl-8-{(4-fluorophenyl)methylsulfanyl}-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione represents a promising lead compound with extensive applications in drug development. Its unique structural features and biological activities make it a valuable asset for researchers aiming to design novel therapeutic agents against complex diseases.